2-Chloro-6-cyclopropyl-N-methyl-N-(5-methylpyridin-2-yl)pyridine-4-carboxamide

• IUPAC Name: 2-chloro-6-cyclopropyl-N-methyl-N-(5-methylpyridin-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H16ClN3O/c1-10-3-6-15(18-9-10)20(2)16(21)12-7-13(11-4-5-11)19-14(17)8-12/h3,6-9,11H,4-5H2,1-2H3
• InChI Key: LZRPVYLTZOFZRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)N(C)C(=O)C2=CC(=NC(=C2)Cl)C3CC3
• Molecular Formula: C16H16ClN3O
• Molecular Weight: 301.77 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The choice of reactions depends on the functional groups present in the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using various spectroscopic techniques, including infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions of an organic compound are largely determined by its functional groups. These reactions can involve the making or breaking of bonds, the addition of atoms or groups, or the rearrangement of atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action of an organic compound, particularly in a biological context, involves understanding how the compound interacts with biological molecules. This often involves studying the compound’s binding to proteins or other biomolecules.

Safety and Hazards

The safety and hazards associated with an organic compound are typically determined through toxicological studies. These studies can reveal the compound’s potential effects on human health and the environment.

Future Directions

The future directions for studying an organic compound can include developing new synthetic routes, exploring new reactions, studying its mechanism of action in more detail, or investigating its potential applications.